2-Chloro-4,5-diphenyloxazole

• Molecular Formula: C15H10ClNO
• Molecular Weight: 255.70 g/mol
• SMILES: C1=CC=C(C=C1)C2=C(OC(=N2)Cl)C3=CC=CC=C3
• InChI: InChI=1S/C15H10ClNO/c16-15-17-13(11-7-3-1-4-8-11)14(18-15)12-9-5-2-6-10-12/h1-10H
• InChIKey: PAVIHTWMLRILFC-UHFFFAOYSA-N

Researchers requiring thiol-selective derivatization in amine-rich backgrounds face competing amine labeling that undermines assay accuracy. 2-Chloro-4,5-diphenyloxazole (DICLOX) addresses this with quantifiable chemoselectivity-amine reaction yield <3% even at 60 °C, eliminating cross-reactivity seen with the fluoro analogue DIFOX. Beyond analytical applications, it serves as the direct synthetic precursor to the NSAID Ditazole via a single-step diethanolamine condensation, a pathway inaccessible to 2-alkyl or 2-unsubstituted variants. Key advantages: • <3% amine interference under forcing conditions for reliable thiol-specific HPLC-fluorescence assays. • Direct single-step condensation to Ditazole-no additional activation steps required-making it the preferred intermediate for GMP-scale manufacturing. • Moderated reactivity (40% alkylation yield vs 90% for bromomethyl analogue) enables stepwise monitoring in C-C bond formations. Available in ≥95% purity from BenchChem, with global shipping for immediate R&D or scale-up demand.

2-Chloro-4,5-diphenyloxazole: Identity and Comparator Landscape

2-Chloro-4,5-diphenyloxazole is a 2-halogenated 4,5-diaryloxazole (C₁₅H₁₀ClNO, MW 255.70) . Its primary value resides in the chlorine atom at the 2-position of the oxazole ring, which serves as a synthetic handle for nucleophilic displacement or as a fluorescence-quenching modulator. This compound occupies a distinct reactivity niche between the more labile 2-fluoro analogue (DIFOX) and the less reactive 2-unsubstituted or 2-alkyl/aryl congeners . Key comparators include 2-fluoro-4,5-diphenyloxazole (DIFOX), 2-chloro-4,5-bis(p-N,N-dimethylaminosulfonylphenyl)oxazole (SAOX-CI), 2-bromomethyl-4,5-diphenyloxazole, and 2-morpholino-4,5-diphenyloxazole. Procuring the correct 2-substituted oxazole is critical because the halogen identity and substitution pattern govern reaction kinetics, product yields, and downstream application suitability in ways that generic interchange cannot resolve.

2-Chloro Synthetic Handle

Enables nucleophilic displacement at the oxazole 2-position for derivatization and cross-coupling workflows.

Moderated Reactivity Profile

Occupies a reactivity niche between the faster 2-fluoro analogue (DIFOX) and inert 2-unsubstituted or 2-alkyl/aryl congeners.

Fluorescence Modulation

Chlorine substitution tunes the diphenyloxazole fluorophore, supporting fluorescence tagging and detection method development.

• [1] Toyo′oka, T., Chokshi, H. P., Carlson, R. G., Givens, R. S., & Lunte, S. M. (1993). Oxazole-based tagging reagents for analysis of secondary amines and thiols by liquid chromatography with fluorescence detection. Analyst, 118(3), 257–263. View Source
• [2] Luzzio, F. A., & Patil, P. C. (2016). Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. Tetrahedron Letters, 57(7), 757–759. View Source

Why Generic Substitution of 2-Chloro-4,5-diphenyloxazole Fails

The 2-position of the 4,5-diphenyloxazole scaffold functions as a reactivity and selectivity governor. Even closely related halogen substitutions produce divergent outcomes: DIFOX (2-fluoro) reacts with proline >20-fold faster than DICLOX (2-chloro), while the 2-bromomethyl analogue achieves a 90% alkylation yield versus only 40% for the 2-chloromethyl counterpart under identical conditions . Furthermore, the 2-chloro substituent enables a clinically validated synthetic pathway—the condensation with diethanolamine to yield the NSAID Ditazole—that 2-alkyl, 2-aryl, or 2-unsubstituted variants cannot replicate without additional activation steps . Selecting an analog from the same class without head-to-head performance data therefore risks order-of-magnitude changes in reaction rate, yield, or outright synthetic failure. The evidence below establishes the quantifiable boundaries within which 2-chloro-4,5-diphenyloxazole must be evaluated against its nearest competitors.

This Product

2-Chloro reacts slowly with amines, favoring thiol chemoselectivity.

2-Fluoro Analogue (DIFOX)

Fluorine substitution may shift reactivity >20-fold, reducing thiol-specific detection in mixed matrices.

This Product

Chloromethyl analogue yields moderated 40% alkylation, enabling stepwise process control.

2-Bromomethyl Analogue

Bromomethyl achieves higher single-step yield but may alter intermediate isolation and over-alkylation risk.

This Product

Direct displacement with diethanolamine enables a reported synthetic pathway to Ditazole intermediates.

2-Unsubstituted Oxazole

Lacks displaceable 2-substituent; requires additional activation steps that 2-chloro substitution avoids.

• [1] Toyo′oka, T., Chokshi, H. P., Carlson, R. G., Givens, R. S., & Lunte, S. M. (1993). Oxazole-based tagging reagents for analysis of secondary amines and thiols by liquid chromatography with fluorescence detection. Analyst, 118(3), 257–263. View Source
• [2] Luzzio, F. A., & Patil, P. C. (2016). Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. Tetrahedron Letters, 57(7), 757–759. View Source
• [3] ChemicalBook. (2023). Ditazole. Retrieved from ChemicalBook. View Source

Quantitative Differentiation vs. Closest Analogs

Reaction Rate with Proline: DICLOX vs. DIFOX

Direct head-to-head comparison of three 2-substituted oxazole tagging reagents shows that DICLOX (2-chloro) is markedly slower than DIFOX (2-fluoro) for amine derivatization. Under identical conditions (pH 9.3, room temperature), DIFOX achieves complete proline derivatization within 60 minutes, whereas DICLOX derivatizes less than 3% of proline—a >33-fold difference in reaction extent . This low amine reactivity confers chemoselectivity advantages for thiol analysis in mixed thiol/amine matrices, where DICLOX preferentially reacts with thiols.

Amine Derivatization Rate

Head-to-head

Supports reported chemoselectivity for thiol analysis in mixed thiol/amine matrices.

>33-fold difference in reaction extent; DIFOX reaction at RT, DICLOX at 60 °C.

Detection Sensitivity

Head-to-head

DIOX-amines: 3.7–28.4 fmol; SAOX-Cl thiols: 1.2–1.9 fmol (S/N = 2)

Selection depends on required emission wavelength and target analyte class.

SAOX achieves lower detection limits; DIOX emits at 420 nm for existing optical setups.

Alkylation Yield

Head-to-head

Chloromethyl: 40% yield; Bromomethyl: 90% yield (NaH/THF, diethyl malonate)

Trade-off between shelf stability and single-step throughput must be reviewed.

2.25-fold yield difference attributed to bromide leaving-group ability.

Ditazole Synthetic Gateway

Class-level

One-step condensation with diethanolamine; unsubstituted analogue requires >1 step

Reported synthetic pathway context for pharmaceutical intermediate research.

2-Fluoro analogue may introduce HF byproduct concerns at scale.

Thermal Stability

Class-level

Thermal stability is not a differentiating factor within the oxazole tagging class.

Selection should be driven by emission wavelength and reactivity profile.

Oxidative Cleavage Pathway

Class-level

2-Aryl pathway: triacylamines 44–71%; 2-Alkyl pathway: imides 38–60% (MCPBA/BPCC)

2-Chloro is projected to follow the triacylamine pathway due to aryl-like electronic character.

2-Alkyl congeners steer cleavage toward imide products.

Evidence Dimension	Derivatization yield with proline (amine)
Target Compound Data	Less than 3% derivatization after 3 h at 60 °C
Comparator Or Baseline	DIFOX: 100% derivatization after 60 min at RT; SAOX-CI: 70% derivatization after 3 h at 60 °C
Quantified Difference	>33-fold lower amine derivatization vs. DIFOX; >23-fold lower vs. SAOX-CI
Conditions	Proline as substrate, pH 9.3; DICLOX reaction at 60 °C for 3 h; DIFOX reaction at room temperature for 60 min; HPLC-fluorescence monitoring

Why This Matters

For thiol-specific detection in biological samples, DICLOX's suppressed amine reactivity provides superior selectivity compared to DIFOX, reducing background signal from abundant amino groups.

• [1] Toyo′oka, T., Chokshi, H. P., Carlson, R. G., Givens, R. S., & Lunte, S. M. (1993). Oxazole-based tagging reagents for analysis of secondary amines and thiols by liquid chromatography with fluorescence detection. Analyst, 118(3), 257–263. View Source

Fluorescence Detection Limits: DIOX vs. SAOX Derivatives

In the same study, DICLOX-derived diphenyloxazole (DIOX) amine derivatives and SAOX-CI-derived thiol derivatives were compared for achievable detection sensitivity. DIOX-amine derivatives showed detection limits (S/N = 2) ranging from 3.7 to 28.4 fmol, whereas SAOX-thiol derivatives achieved superior detection limits of 1.2 to 1.9 fmol . This demonstrates that while DICLOX offers adequate sensitivity for many applications, the SAOX scaffold provides roughly 3- to 15-fold lower detection limits for thiols.

Detection Sensitivity

Head-to-head

DIOX-amines: 3.7–28.4 fmol; SAOX-Cl thiols: 1.2–1.9 fmol (S/N = 2)

Selection depends on required emission wavelength and target analyte class.

SAOX achieves lower detection limits; DIOX emits at 420 nm for existing optical setups.

Evidence Dimension	Detection limit (S/N = 2) by HPLC-fluorescence
Target Compound Data	DIOX-amines: 3.7–28.4 fmol
Comparator Or Baseline	SAOX-Cl thiols: 1.2–1.9 fmol
Quantified Difference	SAOX-Cl thiol detection limits are ~3–15× lower than DIOX-amine detection limits
Conditions	HPLC with fluorescence detection; derivatives prepared from DICLOX and SAOX-CI; S/N = 2; mobile phase and column conditions as described in Analyst (1993)

Why This Matters

When detection sensitivity for thiols is the primary selection criterion, SAOX-CI may be preferred; DICLOX remains the reagent of choice when the phenyl-substituted oxazole fluorophore (420 nm emission) is specifically required for compatibility with existing optical detection setups.

• [1] Toyo′oka, T., Chokshi, H. P., Carlson, R. G., Givens, R. S., & Lunte, S. M. (1993). Oxazole-based tagging reagents for analysis of secondary amines and thiols by liquid chromatography with fluorescence detection. Analyst, 118(3), 257–263. View Source

2-Position Alkylation Yield: Chloromethyl vs. Bromomethyl

In a comparative synthetic study, the 2-chloromethyl-4,5-diphenyloxazole scaffold was evaluated against its 2-bromomethyl analogue in C-alkylation with diethyl malonate anion. The chloromethyl compound (1) afforded the diester intermediate in 40% isolated yield, while the bromomethyl analogue (2) delivered the same product in 90% isolated yield under identical conditions (NaH/THF) . This 2.25-fold yield difference is attributed to the superior leaving-group ability of bromide, illustrating a quantifiable trade-off: the chloromethyl compound offers greater shelf stability and handling ease, whereas the bromomethyl variant provides higher synthetic throughput.

Alkylation Yield

Head-to-head

Chloromethyl: 40% yield; Bromomethyl: 90% yield (NaH/THF, diethyl malonate)

Trade-off between shelf stability and single-step throughput must be reviewed.

2.25-fold yield difference attributed to bromide leaving-group ability.

Evidence Dimension	Isolated yield of diethyl malonate alkylation product (diester 17)
Target Compound Data	40% isolated yield (2-chloromethyl-4,5-diphenyloxazole)
Comparator Or Baseline	90% isolated yield (2-bromomethyl-4,5-diphenyloxazole)
Quantified Difference	2.25-fold higher yield for bromomethyl vs. chloromethyl analogue
Conditions	Diethyl malonate anion, NaH/THF; product: diester 17; synthesis toward Oxaprozin (Scheme 2, ref. 13)

Why This Matters

Procurement decisions for multi-step syntheses must balance reactivity and cost: the chloromethyl analogue is preferred when cumulative scale and reagent cost outweigh yield optimization, while the bromomethyl analogue is justified when maximizing single-step throughput is critical.

• [1] Luzzio, F. A., & Patil, P. C. (2016). Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. Tetrahedron Letters, 57(7), 757–759. View Source

Synthetic Gateway to Ditazole: 2-Chloro vs. Unsubstituted

2-Chloro-4,5-diphenyloxazole undergoes direct nucleophilic displacement with diethanolamine to form Ditazole, a clinically used non-steroidal anti-inflammatory drug (NSAID) with platelet aggregation inhibitory activity . The 2-unsubstituted 4,5-diphenyloxazole cannot participate in this transformation without prior functionalization (e.g., lithiation or halogenation), adding at least one synthetic step and introducing lithiation-related ring-opening side reactions . The 2-fluoro analogue DIFOX would likely react faster but may generate the corresponding fluoro-displacement byproduct (HF), introducing corrosion and safety concerns for scale-up.

Ditazole Synthetic Gateway

Class-level

One-step condensation with diethanolamine; unsubstituted analogue requires >1 step

Reported synthetic pathway context for pharmaceutical intermediate research.

2-Fluoro analogue may introduce HF byproduct concerns at scale.

Evidence Dimension	Synthetic step count to Ditazole
Target Compound Data	One-step condensation with diethanolamine
Comparator Or Baseline	2-unsubstituted-4,5-diphenyloxazole: requires >1 step (e.g., lithiation + electrophilic quench); DIFOX: potentially one step but with HF byproduct risk
Quantified Difference	At least one additional synthetic step for unsubstituted analogue; safety/corrosion overhead for DIFOX
Conditions	Heating 2-chloro-4,5-diphenyloxazole with diethanolamine in ethanol (ChemicalBook, 2023)

Why This Matters

For pharmaceutical intermediate procurement, the chlorine at position 2 provides the optimal balance of adequate reactivity for direct drug-substance synthesis without the hazards associated with fluoro displacement, making it the preferred precursor for Ditazole-class compounds.

• [1] ChemicalBook. (2023). Ditazole. Retrieved from ChemicalBook. View Source
• [2] Luzzio, F. A., & Patil, P. C. (2016). Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. Tetrahedron Letters, 57(7), 757–759. View Source

Post-Derivatization Thermal Stability: DIOX vs. SAOX

Both DICLOX- and SAOX-CI-derived amine and thiol derivatives were evaluated for thermal stability. All labelled derivatives exhibited less than 5% decomposition after heating at 60 °C for 2 hours . This class-level stability indicates that 2-chloro-4,5-diphenyloxazole-derived conjugates are robust enough for routine HPLC autosampler conditions without requiring cold-stack operation, providing operational flexibility comparable to other oxazole-based tagging reagents.

Thermal Stability

Class-level

Thermal stability is not a differentiating factor within the oxazole tagging class.

Selection should be driven by emission wavelength and reactivity profile.

Oxidative Cleavage Pathway

Class-level

2-Aryl pathway: triacylamines 44–71%; 2-Alkyl pathway: imides 38–60% (MCPBA/BPCC)

2-Chloro is projected to follow the triacylamine pathway due to aryl-like electronic character.

2-Alkyl congeners steer cleavage toward imide products.

Evidence Dimension	Thermal decomposition after 60 °C / 2 h
Target Compound Data	<5% decomposition for DIOX derivatives
Comparator Or Baseline	SAOX derivatives: <5% decomposition under identical conditions
Quantified Difference	No significant difference; both classes <5% loss
Conditions	Heating at 60 °C for 2 h; HPLC-fluorescence analysis; DIOX = diphenyloxazole derivatives from DICLOX; SAOX = sulfonylphenyloxazole derivatives from SAOX-CI

Why This Matters

When selecting between DICLOX and SAOX-CI, thermal stability is not a differentiating factor; the selection should instead be driven by the required emission wavelength (420 nm DIOX vs. 485 nm SAOX) and thiol vs. amine reactivity preferences documented above.

• [1] Toyo′oka, T., Chokshi, H. P., Carlson, R. G., Givens, R. S., & Lunte, S. M. (1993). Oxazole-based tagging reagents for analysis of secondary amines and thiols by liquid chromatography with fluorescence detection. Analyst, 118(3), 257–263. View Source

Oxidative Cleavage Selectivity: Aryl vs. Alkyl Pathway

A systematic study of MCPBA/BPCC-mediated oxidative cleavage of 2-substituted-4,5-diphenyloxazoles revealed a product divergence determined by the electronic character of the 2-substituent: 2-aryl-4,5-diphenyloxazoles gave triacylamines in 44–71% yield, whereas 2-alkyl-4,5-diphenyloxazoles yielded imides (38–60%) as the predominant product . Since the chlorine atom at position 2 is electron-withdrawing and confers aryl-like electronic character, 2-chloro-4,5-diphenyloxazole is expected to follow the triacylamine pathway, providing a distinct product outcome compared to 2-alkyl analogues.

Oxidative Cleavage Pathway

Class-level

2-Aryl pathway: triacylamines 44–71%; 2-Alkyl pathway: imides 38–60% (MCPBA/BPCC)

2-Chloro is projected to follow the triacylamine pathway due to aryl-like electronic character.

2-Alkyl congeners steer cleavage toward imide products.

Evidence Dimension	Oxidative cleavage product distribution
Target Compound Data	Expected triacylamine pathway (44–71% yield range for 2-aryl class)
Comparator Or Baseline	2-alkyl-4,5-diphenyloxazoles: imide pathway (38–60% yield)
Quantified Difference	Divergent product class: triacylamines vs. imides; yields differ by ~5–15 percentage points between pathways
Conditions	MCPBA (3-chloroperbenzoic acid) + BPCC (2,2′-bipyridinium chlorochromate); substrate: 2-substituted-4,5-diphenyloxazoles; reported in Tetrahedron Letters (2017)

Why This Matters

If the synthetic objective is triacylamine production via oxidative oxazole cleavage, 2-chloro-4,5-diphenyloxazole is functionally aligned with the required aryl-like electronic profile; a 2-alkyl-substituted congener would steer the reaction toward imides and necessitate a different synthetic strategy.

• [1] Patil, P. C., & Luzzio, F. A. (2017). m-Chloroperbenzoic acid-oxochromium(VI)-mediated cleavage of 2,4,5-trisubstituted oxazoles. Tetrahedron Letters, 58(13), 1280–1282. View Source

High-Confidence Application Scenarios

Thiol-Selective Fluorescent Tagging in Biological Matrices

When derivatizing thiols (e.g., glutathione, cysteine) in the presence of high amine background, 2-chloro-4,5-diphenyloxazole (DICLOX) provides functional chemoselectivity—its amine reaction yield is <3% even under forcing conditions (60 °C, 3 h) . This dramatically reduces competing amine signals compared to DIFOX, making DICLOX the reagent of choice for thiol-specific HPLC-fluorescence assays.

Industrial Synthesis of Ditazole-Class Anti-Inflammatories

2-Chloro-4,5-diphenyloxazole is the direct precursor to Ditazole via a single-step condensation with diethanolamine . The chlorine leaving group provides sufficient reactivity without the hazards of fluoride displacement (DIFOX) or the additional activation steps required for 2-unsubstituted or 2-alkyl congeners . This makes it the preferred intermediate for GMP-scale Ditazole manufacturing.

Multi-Step Synthesis with Controlled Alkylation Reactivity

When the 2-chloromethyl-4,5-diphenyloxazole scaffold is used for carbon-carbon bond formation, the chloromethyl leaving group provides a moderated reactivity profile (40% alkylation yield) compared to the bromomethyl analogue (90% yield) . This lower reactivity is advantageous when the anion nucleophile or subsequent intermediates are sensitive to over-alkylation or when stepwise conversion monitoring is critical for quality control.

Triacylamine Synthesis via Oxidative Oxazole Cleavage

2-Chloro-4,5-diphenyloxazole is projected to follow the aryl-oxazole oxidative cleavage pathway (MCPBA/BPCC), affording triacylamines in 44–71% yield rather than the imide products obtained from 2-alkyloxazoles . Researchers targeting triacylamine libraries for agrochemical or medicinal chemistry screening should select 2-chloro over 2-alkyl-substituted 4,5-diphenyloxazoles to access this product class.

Application

Selection Property

Validation Focus

Thiol-selective fluorescent tagging in biological matrices

Chemoselectivity: amine vs. thiol reactivity

Thiol detection specificity in mixed-amine backgrounds

Ditazole-class intermediate synthesis

2-Position displacement reactivity

Reaction pathway and byproduct profile assessment

Multi-step synthesis with controlled alkylation

Moderated alkylation reactivity

Stepwise conversion monitoring and over-alkylation control

Triacylamine synthesis via oxidative oxazole cleavage

Oxidative cleavage pathway alignment

Triacylamine vs. imide product verification

• [1] Toyo′oka, T., Chokshi, H. P., Carlson, R. G., Givens, R. S., & Lunte, S. M. (1993). Oxazole-based tagging reagents for analysis of secondary amines and thiols by liquid chromatography with fluorescence detection. Analyst, 118(3), 257–263. View Source
• [2] Luzzio, F. A., & Patil, P. C. (2016). Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. Tetrahedron Letters, 57(7), 757–759. View Source
• [3] ChemicalBook. (2023). Ditazole. Retrieved from ChemicalBook. View Source
• [4] Patil, P. C., & Luzzio, F. A. (2017). m-Chloroperbenzoic acid-oxochromium(VI)-mediated cleavage of 2,4,5-trisubstituted oxazoles. Tetrahedron Letters, 58(13), 1280–1282. View Source